Cas no 1448071-55-3 (2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• CAS No: 1448071-55-3
• MF: C₁₆H₁₈Cl₂N₄O₂S
• MW: 401.310719966888
• CID: 6192694
• PubChem ID: 71807324
• Update Time: 2025-05-19

2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide
• 2,5-dichloro-N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)benzenesulfonamide
• 1448071-55-3
• AKOS024560633
• 2,5-dichloro-N-[4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl]benzene-1-sulfonamide
• F6438-0302
• 2,5-Dichloro-N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)benzenesulfonamide

• Inchi： 1S/C16H18Cl2N4O2S/c1-10-15(11(2)20-16(19-10)22-7-3-4-8-22)21-25(23,24)14-9-12(17)5-6-13(14)18/h5-6,9,21H,3-4,7-8H2,1-2H3
• InChI Key： NIDJEUJVTOLJJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NC1C(C)=NC(=NC=1C)N1CCCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 400.0527524g/mol
• Monoisotopic Mass: 400.0527524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide

Introduction to 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide (CAS No. 1448071-55-3)

2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448071-55-3, belongs to a class of heterocyclic sulfonamides, which are widely recognized for their potential in drug discovery and development. The presence of multiple substituents, including chloro and methyl groups, as well as a pyrrolidine moiety, contributes to its complex chemical behavior and biological activity.

The molecular structure of 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide features a pyrimidine core linked to a benzene ring through a sulfonamide bridge. This arrangement not only enhances the compound's solubility in both polar and non-polar solvents but also influences its interactions with biological targets. The chloro and methyl substituents at the 2 and 5 positions of the pyrimidine ring are particularly noteworthy, as they have been shown to modulate the electronic properties of the molecule, thereby affecting its reactivity and binding affinity.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents due to their broad spectrum of biological activities. 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyrrolidine ring in this compound is known to enhance binding interactions with biological targets, making it a valuable scaffold for drug design.

One of the most compelling aspects of 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide is its ability to modulate enzyme activity. Sulfonamides are well-known for their inhibitory effects on various enzymes, including those involved in metabolic pathways and signal transduction. The structural features of this compound suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease processes. Preliminary studies have indicated that derivatives of this class exhibit promising inhibitory activity against these enzymes.

The synthesis of 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzene-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the pyrrolidine ring is a critical step in the synthesis, as it significantly impacts the biological activity of the final product. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired molecular architecture efficiently.

From a computational chemistry perspective, 2,5-dichloro-N-4,6-dimethyl-2-(pyrrolidin-1-y l)pyrimidin -5 - ylbenzene -1 -sulfonamide has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have helped guide the design of more potent derivatives. The use of computational methods has not only accelerated the drug discovery process but also provided a deeper understanding of the structural-functional relationships in sulfonamide-based compounds.

The pharmacokinetic properties of 1448071 -55 -3 are another area of significant interest. Studies have shown that sulfonamides exhibit variable absorption rates depending on their structural modifications. The presence of polar functional groups such as sulfonamides enhances water solubility but can also affect metabolic stability. Understanding these properties is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

In recent clinical trials involving sulfonamide derivatives, 1448071 -55 -3 has demonstrated encouraging results in preclinical models. These studies have highlighted its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, 1448071 -55 -3 has shown promise in combating drug-resistant bacterial infections by targeting essential bacterial enzymes involved in metabolic processes.

The future development of 1448071 -55 -3 is likely to focus on enhancing its selectivity and reducing potential side effects. By leveraging structure-based drug design principles, 1448071 -55 -3 can be modified to improve its target specificity while maintaining or even enhancing its biological activity. Furthermore, 1448071 -55 -3 may be explored in combination therapies to maximize therapeutic outcomes.

The role of 1448071 -55 -3 in precision medicine is also an emerging area of research. By integrating genetic data with pharmacological insights, 1448071 -55 -3 can be tailored to individual patient profiles, leading to more personalized treatment strategies. This approach holds great promise for improving patient outcomes across various therapeutic domains.

In conclusion, 1448071 -55 -3 represents a significant advancement in sulfonamide-based drug development. Its unique structural features, broad spectrum of biological activities, and promising preclinical results make it a valuable candidate for further investigation. As research continues, 1448071 -55 -3 is expected to play an increasingly important role in addressing unmet medical needs and improving patient care.